1,3-oxazepan-2-one
Overview
Description
1,3-Oxazepan-2-one, also known as oxazepane or oxazolone, is a heterocyclic organic compound belonging to the oxazepane family. It is an important chemical intermediate and is widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Its structure consists of a six-membered ring containing three oxygen atoms and one nitrogen atom. 1,3-Oxazepan-2-one is a colorless liquid at room temperature and has a melting point of -9°C and a boiling point of 124°C.
Mechanism of Action
1,3-Oxazepan-2-one acts as a nucleophile in a variety of organic reactions and is capable of forming stable carbon-nitrogen bonds. It can react with electrophiles such as carbonyl compounds, alkenes, and aldehydes, resulting in the formation of oxazolones, 1,3-oxazepan-2-ones, and oxazolidines, respectively. Additionally, 1,3-oxazepan-2-one can be used as an intermediate in the synthesis of peptide conjugates and peptidomimetics, which are important in the study of biological processes.
Biochemical and Physiological Effects
1,3-Oxazepan-2-one has been studied for its potential biochemical and physiological effects. It has been shown to have antiviral, anti-inflammatory, and analgesic properties. Additionally, it has been studied for its potential use in the treatment of cancer, Alzheimer’s disease, and other neurological disorders. However, further research is needed to determine the potential therapeutic applications of 1,3-oxazepan-2-one.
Advantages and Limitations for Lab Experiments
1,3-Oxazepan-2-one is a useful chemical intermediate in the synthesis of a variety of compounds. It has the advantage of being relatively stable and can be stored at room temperature for extended periods of time. Additionally, it is relatively inexpensive and can be synthesized in large quantities. However, it can be difficult to purify and requires careful handling.
Future Directions
1,3-Oxazepan-2-one has potential applications in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, further research is needed to determine the potential therapeutic applications of 1,3-oxazepan-2-one in the treatment of cancer, Alzheimer’s disease, and other neurological disorders. Additionally, further research is needed to develop more efficient and cost-effective methods for the synthesis of 1,3-oxazepan-2-one. Finally, further studies are needed to evaluate the safety and efficacy of 1,3-oxazepan-2-one in humans.
Synthesis Methods
1,3-Oxazepan-2-one can be synthesized by several different methods, including the reaction of cyclohexanone and hydrazine, the reaction of cyclohexanone and hydrazine hydrate, the reaction of cyclohexanone and hydrazine sulfate, and the reaction of 1,3-dioxolane and hydrazine. The reaction of cyclohexanone and hydrazine is the most widely used method, yielding 1,3-oxazepan-2-one in high yields.
Scientific Research Applications
1,3-Oxazepan-2-one has been widely used in scientific research due to its wide range of applications. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of heterocyclic compounds, such as oxazolones, 1,3-oxazepan-2-ones, and oxazolidines. Additionally, 1,3-oxazepan-2-one has been used in the synthesis of peptide conjugates, peptidomimetics, and other bioactive compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1,3-oxazepan-2-one can be achieved through a cyclization reaction of a suitable precursor molecule. One possible precursor is 6-amino-2-hydroxyhexanoic acid, which can be cyclized to form the desired product.", "Starting Materials": [ "6-amino-2-hydroxyhexanoic acid", "Acetic anhydride", "Sodium acetate", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 6-amino-2-hydroxyhexanoic acid in methanol and add a catalytic amount of hydrochloric acid.", "Step 2: Heat the mixture to reflux for several hours to form the corresponding lactam intermediate.", "Step 3: Cool the reaction mixture and add a solution of sodium acetate in water to neutralize the acid.", "Step 4: Add acetic anhydride to the mixture and heat to reflux for several hours to form the desired product, 1,3-oxazepan-2-one.", "Step 5: Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
5638-62-0 |
Product Name |
1,3-oxazepan-2-one |
Molecular Formula |
C5H9NO2 |
Molecular Weight |
115.1 |
Purity |
95 |
Origin of Product |
United States |
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